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Compound of Interest

Compound Name:

Cat. No.: B184986

4-lodo-4'-nitro-1,1'-biphenyl!

L  Get Quote

This technical guide provides comprehensive information on the chemical properties, synthesis,

and key data for 4-lodo-4'-nitro-1,1'-biphenyl, tailored for researchers, scientists, and

professionals in drug development.

Core Compound Data

4-lodo-4'-nitro-1,1'-biphenyl is a substituted biphenyl compound characterized by the

presence of an iodo group and a nitro group at the 4 and 4' positions, respectively. These

functional groups make it a valuable intermediate in organic synthesis.

Property

Value

Molecular Formula

C12HsINO2

Molecular Weight 325.11 g/mol [1]

CAS Number 29170-08-9[1]

IUPAC Name 4-iodo-4'-nitro-1,1'-biphenyl

Melting Point 216 °C

Boiling Point 397.7 °C at 760 mmHg

InChl Key YEDVRRNLTGKJISW-UHFFFAOYSA-N

Physical Form

Solid, slightly pale yellow to yellow crystal
powder
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Experimental Protocols

A common and effective method for the synthesis of substituted biphenyls like 4-lodo-4'-nitro-
1,1'-biphenyl is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the
palladium-catalyzed coupling of an aryl halide with an arylboronic acid.

Exemplary Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes the synthesis of 4-lodo-4'-nitro-1,1'-biphenyl from 1-iodo-4-
nitrobenzene and 4-iodophenylboronic acid.

Materials:

1-bromo-4-nitrobenzene or 1-iodo-4-nitrobenzene

4-lodophenylboronic acid

Palladium(ll) acetate (Pd(OAc)2) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4)

A suitable base (e.g., potassium carbonate, sodium carbonate)

An appropriate solvent system (e.g., 1,4-dioxane, toluene, ethanol/water mixture)

Inert gas (Nitrogen or Argon)
Procedure:

e Reaction Setup: In a round-bottom flask, combine 1-bromo-4-nitrobenzene (1.0 eq), 4-
iodophenylboronic acid (1.1 eq), and the palladium catalyst (e.g., 2-5 mol% Pd(PPhs)a).

« Solvent and Base Addition: Add the chosen solvent (e.g., toluene) and an aqueous solution
of the base (e.g., 2M K2COs). The mixture should be heterogeneous.

o Inert Atmosphere: Purge the flask with an inert gas (e.g., Nitrogen) for 10-15 minutes to
remove oxygen, which can deactivate the catalyst.

¢ Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous
stirring. Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is
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typically complete within 6-24 hours.

o Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. Dilute the mixture with water and extract the product with an organic solvent
such as ethyl acetate.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography on silica gel or by recrystallization from a suitable solvent (e.g.,
ethanol) to yield pure 4-lodo-4'-nitro-1,1'-biphenyl.

Visualized Synthesis Workflow

The following diagram illustrates the logical workflow of the Suzuki-Miyaura cross-coupling
reaction for the synthesis of 4-lodo-4'-nitro-1,1'-biphenyl.

1-bromo-4-nitrobenzene 4-lodophenylboronic acid Pd(PPhs)a

Suzuki Coupling

4-lodo-4'-nitro-1,1'-biphenyl

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b184986?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/substance/bbe4iodo4nitro11biphenyl3251129170089
https://www.benchchem.com/product/b184986#4-iodo-4-nitro-1-1-biphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b184986#4-iodo-4-nitro-1-1-biphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b184986#4-iodo-4-nitro-1-1-biphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b184986#4-iodo-4-nitro-1-1-biphenyl-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

